Magnesium trisilicate hydrate
Overview
Description
Magnesium trisilicate hydrate is an inorganic compound used as a food additive and an antacid . It is frequently used by fast food chains to absorb fatty acids and extract impurities formed while frying edible oils . It has good acid neutralizing properties, but the reaction appears too slow to serve as an effective non-prescription antacid .
Synthesis Analysis
The synthesis of magnesium silicate hydrate gels involves a range of gel compositions with Mg/Si molar ratios between 0.67-1.0 . The gels are subject to short cure, approximately 24 hours at approximately 22 degrees Celsius, and longer cure, 180 days at 85 degrees Celsius .
Molecular Structure Analysis
The molecular formula of Magnesium trisilicate hydrate is 2MgO•3SiO2•xH2O . The molecular weight is 260.86 (anhydrous basis) .
Chemical Reactions Analysis
Magnesium trisilicate reacts with gastric contents to form gelatinous silicon dioxide . This substance is said to protect ulcerated mucosal surfaces and favor healing .
Physical And Chemical Properties Analysis
Magnesium trisilicate hydrate appears as a powder . It is insoluble in water . The density is 2.5 . The exact mass is 277.871 g/mol .
Scientific Research Applications
Building Materials
Magnesium silicate hydrate (M-S-H) is used in the preparation of cementitious materials. It is typically prepared by the reaction of MgO or Mg(OH)2 with amorphous, reactive silica in the presence of water . The resulting magnesium silicate hydrate cementitious materials could achieve a compressive strength of 40 MPa at 28 days .
Adsorption Material
Magnesium silicate hydrate nanoparticles have been used for the removal of organic dye pollution. They show promising adsorption behavior towards methylene blue, a common dye pollutant . The surface charge of the nanoparticles plays a key role in the adsorption performance .
Treatment of Peptic Ulcers
Magnesium trisilicate hydrate is used in the treatment of peptic ulcers . It helps to neutralize stomach acid and reduce the symptoms of peptic ulcers.
Relief of Indigestion and Heartburn
Magnesium trisilicate hydrate is also used as an antacid to relieve indigestion and heartburn . It works by neutralizing excess stomach acid.
Food Additive
Magnesium trisilicate hydrate is used as a food additive . It is generally recognized as safe by the US Food and Drug Administration and is used in various food products.
Fabrication of Structural Bionanocomposites
Magnesium trisilicate hydrate has been used in the fabrication of gelatin-sepiolite structural bionanocomposites . The renaturation level of the biopolymer is highly dependent on the type of mineral particle used .
Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for Magnesium trisilicate hydrate involves the reaction between magnesium hydroxide and silica gel in the presence of water.", "Starting Materials": [ "Magnesium hydroxide", "Silica gel", "Water" ], "Reaction": [ "Mix magnesium hydroxide and silica gel in a 1:3 molar ratio", "Add water to the mixture and stir until a homogeneous slurry is formed", "Heat the slurry at 80-90°C for 2-3 hours with continuous stirring", "Filter the resulting solid and wash with water to remove impurities", "Dry the product at 100-110°C to obtain Magnesium trisilicate hydrate" ] } | |
CAS RN |
39365-87-2 |
Product Name |
Magnesium trisilicate hydrate |
Molecular Formula |
MgSO4 |
Origin of Product |
United States |
Q & A
Q1: How does Magnesium trisilicate hydrate impact the mechanical properties of SMEDDS tablets?
A1: The research paper investigates the feasibility of incorporating SMEDDS into solid tablet formulations to overcome limitations associated with traditional lipid-based drug delivery. The study found that incorporating a SMEDDS oil solution, adsorbed onto either MTSH or Magnesium aluminum silicate (MAS), affected the hardness of the resulting tablets. Specifically, tablets containing MTSH with and without SMEDDS oil exhibited superior compaction properties compared to those containing MAS []. Furthermore, the addition of the SMEDDS oil solution to MTSH at a 1:9 ratio resulted in a twofold reduction in tablet hardness. These findings suggest that while MTSH might offer better compatibility with SMEDDS formulations compared to MAS, the inclusion of the oil solution can negatively impact the mechanical strength of the tablets. This highlights the need for careful optimization of SMEDDS oil loading to balance drug loading with acceptable tablet hardness for manufacturing.
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